2,5-Bis(4-iodophenyl)-3,4-diphenylthiophene

• CAS No.: 123715-46-8
• Molecular Formula: C28H18I2S
• Molecular Weight: 640.3 g/mol
• IUPAC Name: 2,5-bis(4-iodophenyl)-3,4-diphenylthiophene
• InChI: InChI=1S/C28H18I2S/c29-23-15-11-21(12-16-23)27-25(19-7-3-1-4-8-19)26(20-9-5-2-6-10-20)28(31-27)22-13-17-24(30)18-14-22/h1-18H
• InChI Key: NLDVXCGNYFVCSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=C2C3=CC=CC=C3)C4=CC=C(C=C4)I)C5=CC=C(C=C5)I

Description

2,5-Bis(4-iodophenyl)-3,4-diphenylthiophene: .

• It belongs to the class of thiophenes , which are heterocyclic aromatic compounds containing a five-membered ring with sulfur.
• The compound’s structure consists of two phenyl rings (substituted with iodine atoms) attached to a central thiophene ring.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its functional groups.

Materials Science: Investigated for its semiconducting properties in organic electronics (e.g., organic field-effect transistors).

Biological Research:

Industry: Niche applications in materials and pharmaceuticals.

Mechanism of Action

• Detailed information on its mechanism of action is scarce.
• Further research is needed to understand its interactions with biological targets and pathways.

Comparison with Similar Compounds

Similar Compounds: